N-[2-(2,4-Dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide
N-[2-(2,4-Dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide
CAY10722 is an inhibitor of sirtuin 3 (SIRT3), a class III HDAC (71% inhibition at 200 µM). SIRT3 is involved in modulating metabolic homeostasis as a NAD High SIRT3 expression in patient-derived esophageal cancer tissues is associated with shorter survival and, in mice, downregulation leads to a lower tumor load. In contrast, low SIRT3 expression in patient-derived breast cancer cells is correlated with shorter survival.
Brand Name:
Vulcanchem
CAS No.:
388086-13-3
VCID:
VC0163371
InChI:
InChI=1S/C21H14Cl2N2O2/c22-14-6-8-16(17(23)11-14)21-25-18-12-15(7-9-19(18)27-21)24-20(26)10-13-4-2-1-3-5-13/h1-9,11-12H,10H2,(H,24,26)
SMILES:
C1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl
Molecular Formula:
C21H14Cl2N2O2
Molecular Weight:
397.2 g/mol
N-[2-(2,4-Dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide
CAS No.: 388086-13-3
Reference Standards
VCID: VC0163371
Molecular Formula: C21H14Cl2N2O2
Molecular Weight: 397.2 g/mol
![N-[2-(2,4-Dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide - 388086-13-3](/images/no_structure.jpg)
| CAS No. | 388086-13-3 |
|---|---|
| Product Name | N-[2-(2,4-Dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide |
| Molecular Formula | C21H14Cl2N2O2 |
| Molecular Weight | 397.2 g/mol |
| IUPAC Name | N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide |
| Standard InChI | InChI=1S/C21H14Cl2N2O2/c22-14-6-8-16(17(23)11-14)21-25-18-12-15(7-9-19(18)27-21)24-20(26)10-13-4-2-1-3-5-13/h1-9,11-12H,10H2,(H,24,26) |
| Standard InChIKey | HUGVXMJZAPFVHU-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl |
| Description | CAY10722 is an inhibitor of sirtuin 3 (SIRT3), a class III HDAC (71% inhibition at 200 µM). SIRT3 is involved in modulating metabolic homeostasis as a NAD High SIRT3 expression in patient-derived esophageal cancer tissues is associated with shorter survival and, in mice, downregulation leads to a lower tumor load. In contrast, low SIRT3 expression in patient-derived breast cancer cells is correlated with shorter survival. |
| Synonyms | N-[2-(2,4-dichlorophenyl)-5-benzoxazolyl]-benzeneacetamide |
| Reference | 1.Salo, H.S.,Latinen, T.,Poso, A., et al. Identification of novel SIRT3 inhibitor scaffolds by virtual screening. Bioorg. Med. Chem. Lett. 23(10), 2990-2995 (2013). |
| PubChem Compound | 1359595 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume